ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate hydrochloride

• IUPAC Name: ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate;hydrochloride
• InChI: InChI=1S/C21H17N3O2S.ClH/c1-2-26-21(25)15-8-10-16(11-9-15)24-19-18-17(14-6-4-3-5-7-14)12-27-20(18)23-13-22-19;/h3-13H,2H2,1H3,(H,22,23,24);1H
• InChI Key: MHKZVUYMLKIVNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=C3C(=CSC3=NC=N2)C4=CC=CC=C4.Cl
• Molecular Formula: C21H18ClN3O2S
• Molecular Weight: 411.9 g/mol

Description

Ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of Ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate hydrochloride involves the inhibition of various enzymes and proteins that are responsible for the growth and proliferation of cancer cells and the formation of amyloid-beta plaques in the brain. This compound has been shown to inhibit the activity of protein kinase B (Akt), which is responsible for the activation of various signaling pathways that promote cell growth and survival. It also inhibits the activity of glycogen synthase kinase 3 beta (GSK-3β), which is involved in the formation of amyloid-beta plaques in the brain.
Biochemical and Physiological Effects:
Ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (cell death) in cancer cells, and inhibit the formation of amyloid-beta plaques in the brain. This compound has also been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate hydrochloride in lab experiments is its potential use in the development of new anti-cancer and anti-inflammatory drugs. It has also been shown to have potential use in the treatment of Alzheimer's disease. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of Ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate hydrochloride. One direction is the further study of its anti-cancer properties and potential use in the development of new anti-cancer drugs. Another direction is the study of its potential use in the treatment of inflammatory diseases. Additionally, further studies are needed to determine the toxicity of this compound and its potential side effects.

Synthesis Methods

Ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate hydrochloride is synthesized using a specific method. The synthesis involves the reaction of 4-aminobenzoic acid ethyl ester with 2,3-dichlorothiophene in the presence of a base. The resulting product is then reacted with 5-phenyl-4-aminopyrimidine in the presence of a coupling agent to obtain Ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate hydrochloride.

Scientific Research Applications

Ethyl 4-[(5-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoate hydrochloride has potential applications in various fields of scientific research. It has been studied extensively for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides, which are responsible for the formation of plaques in the brain.